molecular formula C10H15N5S2 B249561 N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine

Cat. No. B249561
M. Wt: 269.4 g/mol
InChI Key: JNDXPTLXJAWTTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine, also known as MTTSA, is a chemical compound that has been the subject of several scientific studies due to its potential applications in various fields.

Scientific Research Applications

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. In materials science, N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been studied for its potential use as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been used as a reagent for the detection and quantification of various analytes.

Mechanism of Action

The mechanism of action of N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine is not fully understood, but it is thought to involve the inhibition of certain enzymes or signaling pathways. Studies have shown that N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine can inhibit the activity of certain enzymes involved in inflammation and cancer, such as cyclooxygenase-2 and phosphodiesterase-4. N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has also been shown to modulate certain signaling pathways involved in cellular proliferation and apoptosis.
Biochemical and Physiological Effects:
N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine can inhibit the proliferation and migration of cancer cells and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine can reduce inflammation and oxidative stress in animal models of various diseases, including arthritis and colitis.

Advantages and Limitations for Lab Experiments

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has several advantages for use in lab experiments, including its relatively simple synthesis method, its high purity, and its stability under various conditions. However, N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine, including its potential use as a drug candidate for the treatment of various diseases, its potential use as a building block for the synthesis of novel materials, and its potential use as a reagent for the detection and quantification of various analytes. Additionally, further studies are needed to fully understand the mechanism of action of N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine and to optimize its pharmacological properties.

Synthesis Methods

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine can be synthesized through a multi-step process involving the use of various reagents and solvents. One common method for synthesizing N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine involves the reaction of 3-thienylmethylamine with 1-methyl-1H-tetrazole-5-thiol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 3-bromopropylamine hydrobromide to yield N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine.

properties

Product Name

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine

Molecular Formula

C10H15N5S2

Molecular Weight

269.4 g/mol

IUPAC Name

3-(1-methyltetrazol-5-yl)sulfanyl-N-(thiophen-3-ylmethyl)propan-1-amine

InChI

InChI=1S/C10H15N5S2/c1-15-10(12-13-14-15)17-5-2-4-11-7-9-3-6-16-8-9/h3,6,8,11H,2,4-5,7H2,1H3

InChI Key

JNDXPTLXJAWTTN-UHFFFAOYSA-N

SMILES

CN1C(=NN=N1)SCCCNCC2=CSC=C2

Canonical SMILES

CN1C(=NN=N1)SCCCNCC2=CSC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.